Cas no 2227894-36-0 ((1S)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
• CAS No: 2227894-36-0
• MF: C₆H₉F₃O₂
• MW: 170.129672765732
• CID: 5849242
• PubChem ID: 165980547
• Update Time: 2025-07-18

(1S)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
• 2227894-36-0
• EN300-1950148

• Inchi： 1S/C6H9F3O2/c1-5(2-11-3-5)4(10)6(7,8)9/h4,10H,2-3H2,1H3/t4-/m0/s1
• InChI Key： QSQYDJQNENGEJF-BYPYZUCNSA-N
• SMILES： FC([C@H](C1(C)COC1)O)(F)F

Computed Properties

• Exact Mass: 170.05546401g/mol
• Monoisotopic Mass: 170.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol

Comprehensive Overview of (1S)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol (CAS No. 2227894-36-0)

The compound (1S)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol (CAS No. 2227894-36-0) is a chiral fluorinated alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethyl group and a 3-methyloxetane ring, makes it a valuable intermediate in asymmetric synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in enhancing the bioavailability and metabolic stability of active ingredients.

In recent years, the demand for fluorinated building blocks has surged, driven by their ability to improve drug efficacy and reduce side effects. The (1S)-enantiomer of this compound is particularly noteworthy, as chirality often dictates pharmacological activity. This aligns with the growing trend in precision medicine, where enantiopure compounds are prioritized for targeted therapies. The oxetane moiety further contributes to its stability, a feature highly sought after in prodrug design and sustainable chemistry.

From a synthetic perspective, CAS No. 2227894-36-0 exemplifies the convergence of green chemistry and high-efficiency catalysis. Its preparation often involves enantioselective reduction or asymmetric hydrogenation, topics frequently searched in academic and industrial databases. The compound’s low toxicity profile and compatibility with biocatalytic routes also resonate with the global push toward environmentally friendly synthesis.

Analytical characterization of (1S)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol typically employs advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent purity standards required for GMP manufacturing. Notably, its lipophilicity and hydrogen-bonding capacity make it a versatile candidate for drug formulation, addressing common challenges like solubility and membrane permeability.

Beyond pharmaceuticals, this compound’s agrochemical applications are gaining traction. Fluorinated derivatives are known to enhance pesticide selectivity and resistance management, aligning with the sustainable agriculture movement. Searches for “fluorinated agrochemical intermediates” have spiked, reflecting industry interest in eco-friendly pest control solutions.

In summary, (1S)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol (CAS No. 2227894-36-0) represents a nexus of innovation in medicinal chemistry and material science. Its multifaceted utility underscores why it remains a focal point in R&D, particularly in contexts demanding stereochemical precision and molecular robustness. As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation therapeutics and beyond.